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Compound of Interest

Compound Name:
1,2-di-(9Z-hexadecenoyl)-sn-

glycerol

Cat. No.: B1243431 Get Quote

This document provides immediate, essential guidance for the proper handling and disposal of

1,2-di-(9Z-hexadecenoyl)-sn-glycerol in a laboratory setting. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safety and

compliance.

While a specific Safety Data Sheet (SDS) for 1,2-di-(9Z-hexadecenoyl)-sn-glycerol was not

identified, information from SDSs of structurally similar compounds, such as other

diacylglycerols and glycerin, has been utilized to formulate these recommendations. It is crucial

to handle this substance with the care afforded to all laboratory chemicals, assuming it may be

hazardous until further information is available.[1]

Health & Safety Summary
Based on data for similar materials, 1,2-di-(9Z-hexadecenoyl)-sn-glycerol is not classified as

a hazardous substance.[2] However, standard laboratory precautions should always be

observed.
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Hazard Route Potential Effects & First Aid

Eye Contact

May cause mild irritation.[2] First Aid: As a

precaution, remove contact lenses if worn and

flush eyes with water.[2][3]

Skin Contact

Repeated contact may cause mild irritation.[2] It

is not expected to cause a significant allergic

skin response or be harmful if absorbed through

the skin.[2] First Aid: Remove contaminated

clothing. Wash skin with soap and water.[2]

Ingestion

Not expected to be harmful if swallowed.[2] First

Aid: Do not induce vomiting. As a precaution,

seek medical advice.[2]

Inhalation

Not expected to be harmful if inhaled at room

temperature.[2] If heated, fumes may be

unpleasant and cause irritation.[2] First Aid:

Move the exposed person to fresh air. If

breathing is difficult, provide oxygen and seek

medical attention.[2][3]

Spill & Disposal Protocol
In the event of a spill and for routine disposal, the following step-by-step procedures should be

followed.

Step 1: Personal Protective Equipment (PPE) Before handling any spill or waste, ensure

appropriate PPE is worn, including safety glasses or goggles, gloves, and a lab coat. For large

spills or where fumes may be generated from heating, NIOSH-approved breathing equipment

may be necessary.[3]

Step 2: Containment & Cleanup

For dry material: Use dry cleanup procedures to avoid generating dust. Collect the residue

and place it in a sealed, labeled container for disposal.[4]
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For wet material (e.g., in solution): Absorb the spill with an inert material (e.g., vermiculite,

sand, or earth). Shovel or vacuum the absorbed material into a labeled container for

disposal.[4]

Post-cleanup: Wash the spill area thoroughly with soap and water.[4] Prevent runoff from

entering drains. If drains are contaminated, notify emergency services.[4]

Step 3: Waste Disposal Dispose of waste material in accordance with local, state, and federal

regulations. Contaminated materials, including gloves and cleaning supplies, should be

disposed of as chemical waste.[5] Do not dispose of down the drain unless permitted by local

ordinances.

Disposal Workflow Diagram
The following diagram outlines the logical steps for the proper disposal of 1,2-di-(9Z-
hexadecenoyl)-sn-glycerol.
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Figure 1: Disposal workflow for 1,2-di-(9Z-hexadecenoyl)-sn-glycerol.
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Fire & Incompatibility
Extinguishing Media: Use water fog, foam, dry chemical, or carbon dioxide (CO2) to

extinguish flames.[2][5]

Fire Hazards: The material will burn but is not easily ignited.[2] Vapors may be heavier than

air and can form explosive mixtures with air upon intense heating.[5]

Conditions to Avoid: Avoid contact with heat, sparks, open flames, and oxidizing agents.[2]

Incompatible Materials: Avoid contact with mineral acids and alkalis.[2]

This guidance is intended to provide a framework for the safe handling and disposal of 1,2-di-
(9Z-hexadecenoyl)-sn-glycerol. Always consult your institution's Environmental Health and

Safety (EHS) department for specific disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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